Cas no 1249139-53-4 (6-fluoro-4-methoxy-1,3-benzothiazol-2-amine)
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolamine, 6-fluoro-4-methoxy-
- 6-fluoro-4-methoxy-1,3-benzothiazol-2-amine
-
- MDL: MFCD14683483
- Inchi: 1S/C8H7FN2OS/c1-12-5-2-4(9)3-6-7(5)11-8(10)13-6/h2-3H,1H3,(H2,10,11)
- InChI Key: PMQKEBRMDRHQRX-UHFFFAOYSA-N
- SMILES: S1C2=CC(F)=CC(OC)=C2N=C1N
Experimental Properties
- Density: 1.449±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 334.1±45.0 °C at 760 mmHg
- Flash Point: 155.9±28.7 °C
- Solubility: Very slightly soluble (0.48 g/l) (25 º C),
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F592930-25mg |
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine |
1249139-53-4 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F592930-50mg |
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine |
1249139-53-4 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F592930-250mg |
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine |
1249139-53-4 | 250mg |
$ 320.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D658284-1g |
6-Fluoro-4-methoxybenzo[d]thiazol-2-amine |
1249139-53-4 | 95% | 1g |
$545 | 2024-06-03 | |
| Chemenu | CM440770-250mg |
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine |
1249139-53-4 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM440770-500mg |
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine |
1249139-53-4 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM440770-1g |
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine |
1249139-53-4 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-69325-0.05g |
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine |
1249139-53-4 | 95.0% | 0.05g |
$121.0 | 2025-02-20 | |
| Enamine | EN300-69325-0.1g |
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine |
1249139-53-4 | 95.0% | 0.1g |
$180.0 | 2025-02-20 | |
| Enamine | EN300-69325-0.25g |
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine |
1249139-53-4 | 95.0% | 0.25g |
$256.0 | 2025-02-20 |
6-fluoro-4-methoxy-1,3-benzothiazol-2-amine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 6-fluoro-4-methoxy-1,3-benzothiazol-2-amine
6-Fluoro-4-Methoxy-1,3-Benzothiazol-2-Amine: A Comprehensive Overview
The compound with CAS No. 1249139-53-4, commonly referred to as 6-fluoro-4-methoxy-1,3-benzothiazol-2-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in drug discovery and materials science. The structure of 6-fluoro-4-methoxy-1,3-benzothiazol-2-amine features a benzothiazole ring system with substituents at positions 6 (fluorine) and 4 (methoxy group), along with an amine group at position 2. These substituents contribute to its unique chemical properties and biological activity.
Recent studies have highlighted the potential of 6-fluoro-4-methoxy-1,3-benzothiazol-2-amine in various therapeutic areas, particularly in the development of anti-cancer agents. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation, such as tyrosine kinases and histone deacetylases (HDACs). For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-proliferative effects against several human cancer cell lines, including breast and lung cancer cells.
In addition to its anti-cancer properties, 6-fluoro-4-methoxy-1,3-benzothiazol-2-amine has shown promise in anti-inflammatory applications. The methoxy group at position 4 enhances the molecule's solubility and bioavailability, making it a suitable candidate for targeting inflammatory pathways. A recent investigation in *Pharmaceutical Research* revealed that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.
The synthesis of 6-fluoro-4-methoxy-1,3-benzothiazol-2-amines has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic processes have enabled more efficient production. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.
From a structural perspective, the benzothiazole core of 6-fluoro-4-methoxy-1,3-benzothiazol-2-amines provides a rigid framework that facilitates interactions with biological targets. The fluorine atom at position 6 introduces electron-withdrawing effects, which can enhance the molecule's stability and reactivity. Meanwhile, the methoxy group at position 4 contributes to hydrogen bonding capabilities, further enhancing its bioactivity.
Looking ahead, 6-fluoro-4-methoxy-1,3-benzothiazol-2-amines holds great potential for further exploration in drug development. Ongoing research is focused on optimizing its pharmacokinetic properties to improve its efficacy and reduce potential side effects. Additionally, efforts are being made to explore its combination therapies with other drugs to enhance treatment outcomes.
In conclusion, 6-fluoro-4-methoxybenzothiazolamine represents a promising molecule with diverse applications in medicine and materials science. Its unique chemical structure and biological activity make it a valuable tool for researchers seeking innovative solutions in drug discovery.
1249139-53-4 (6-fluoro-4-methoxy-1,3-benzothiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)